Cas no 1016819-96-7 (3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid)

• Product Name: 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid
• CAS No: 1016819-96-7
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 4567139
• Update Time: 2025-05-20

3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1H-Imidazol-1-yl)propanamido]benzoic Acid
• Benzoic acid, 3-[[3-(1H-imidazol-1-yl)-1-oxopropyl]amino]-
• 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid

• Inchi： 1S/C13H13N3O3/c17-12(4-6-16-7-5-14-9-16)15-11-3-1-2-10(8-11)13(18)19/h1-3,5,7-9H,4,6H2,(H,15,17)(H,18,19)
• InChI Key： ZJDMACQIBMLUOF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(=O)CCN2C=NC=C2)=C1

Computed Properties

• Exact Mass: 259.095691g/mol
• Monoisotopic Mass: 259.095691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.26g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid

Introduction to 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid (CAS No. 1016819-96-7)

3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid, identified by its CAS number 1016819-96-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoic acid core conjugated with a propanamidine group and an imidazole moiety, has garnered attention due to its potential biological activities and structural versatility. The unique arrangement of functional groups in this compound suggests a multifaceted role in drug discovery and therapeutic development.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and analgesic properties. Its presence in 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid likely contributes to its biological activity by interacting with specific targets in biological systems. The propanamidine group further enhances the compound's potential by introducing a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, thereby modulating its binding affinity and selectivity.

The imidazole ring is another critical feature of this compound, known for its role in various biological processes and its incorporation into many bioactive molecules. The imidazole moiety in 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid may contribute to its interaction with enzymes or receptors, potentially leading to therapeutic effects. This structural motif is particularly relevant in the context of immunomodulatory and anti-inflammatory agents, where imidazole derivatives have shown promise.

Recent research has highlighted the importance of 3-(1H-imidazol-1-yl)propanamides as scaffolds for developing novel bioactive compounds. Studies have demonstrated that these derivatives can exhibit a range of pharmacological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific combination of functional groups in 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid makes it a valuable candidate for further investigation in these areas.

In the realm of drug discovery, the structural features of 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid offer several advantages. The presence of both polar and non-polar regions allows for favorable interactions with biological targets, while the rigidity provided by the aromatic rings enhances binding stability. Additionally, the compound's solubility profile can be optimized for better pharmacokinetic properties, making it a promising candidate for further development.

One area of particular interest is the potential application of 3-3-(1H-Imidazol-1-yl)propanamidobenzoic Acid in treating inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug development. The compound's ability to interact with inflammatory mediators and modulate immune responses makes it a compelling candidate for further exploration.

Another promising application lies in cancer therapy. Emerging research suggests that imidazole derivatives can selectively target cancer cells by interacting with specific enzymes or receptors overexpressed in tumor tissues. The propanamidine group in 3-3-(1H-Imidazol-1-yloxy)propanaminobenzoic acid may enhance its ability to penetrate the tumor microenvironment and exert therapeutic effects. Preclinical studies are ongoing to evaluate its efficacy and safety profile in various cancer models.

The synthesis of 3-(imidozol-l -yloxy)-propionaminobenzoic acid (CAS No. 1016819 96 7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework efficiently. The synthesis pathway also emphasizes minimizing side reactions to obtain the desired product with minimal impurities.

In conclusion,benzamide derivatives bearing an imidozole ring (CAS No: 1016819 96 7) represent a fascinating class of compounds with diverse biological activities. The unique structural features of (imidozoloxy)-propionaminobenzoic acid (CAS No: 1016819 96 7) make it a valuable asset in pharmaceutical research and development. Further studies are warranted to fully elucidate its mechanism of action and explore its potential as a therapeutic agent.